![molecular formula C20H16ClNO5S B6080715 dimethyl 5-{[(3-chloro-6-methyl-1-benzothien-2-yl)carbonyl]amino}isophthalate](/img/structure/B6080715.png)
dimethyl 5-{[(3-chloro-6-methyl-1-benzothien-2-yl)carbonyl]amino}isophthalate
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Overview
Description
Dimethyl 5-{[(3-chloro-6-methyl-1-benzothien-2-yl)carbonyl]amino}isophthalate, also known as DM-CBIs, is a novel compound that has gained significant attention in the scientific community. This compound has been shown to have potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Scientific Research Applications
Dimethyl 5-{[(3-chloro-6-methyl-1-benzothien-2-yl)carbonyl]amino}isophthalate has been shown to have potential applications in various fields of scientific research. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells by inhibiting the activity of certain enzymes involved in cell proliferation. This compound has also been shown to have potential applications in drug discovery as a scaffold for the development of new drugs.
In material science, this compound has been investigated for its potential as a molecular material for organic electronics. This compound has been shown to have excellent charge transport properties, making it a promising candidate for use in electronic devices.
Mechanism of Action
The mechanism of action of dimethyl 5-{[(3-chloro-6-methyl-1-benzothien-2-yl)carbonyl]amino}isophthalate is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes involved in cell proliferation, leading to apoptosis in cancer cells. This compound has also been shown to have excellent charge transport properties, which may be attributed to its unique molecular structure.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells by inhibiting the activity of certain enzymes involved in cell proliferation. This compound has also been shown to have excellent charge transport properties, making it a promising candidate for use in electronic devices.
Advantages and Limitations for Lab Experiments
One of the major advantages of dimethyl 5-{[(3-chloro-6-methyl-1-benzothien-2-yl)carbonyl]amino}isophthalate is its potential as an anticancer agent. This compound has been shown to induce apoptosis in cancer cells, making it a promising candidate for further investigation. However, this compound has some limitations for lab experiments, including its low solubility in water and its relatively high cost.
Future Directions
There are several future directions for the investigation of dimethyl 5-{[(3-chloro-6-methyl-1-benzothien-2-yl)carbonyl]amino}isophthalate. In medicinal chemistry, further studies are needed to investigate the potential of this compound as an anticancer agent. Studies are also needed to investigate the potential of this compound as a scaffold for the development of new drugs.
In material science, further studies are needed to investigate the charge transport properties of this compound. Studies are also needed to investigate the potential of this compound as a molecular material for organic electronics.
Conclusion:
In conclusion, this compound is a novel compound that has gained significant attention in the scientific community. This compound has potential applications in various fields, including medicinal chemistry, drug discovery, and material science. Further studies are needed to investigate the potential of this compound in these fields.
Synthesis Methods
The synthesis of dimethyl 5-{[(3-chloro-6-methyl-1-benzothien-2-yl)carbonyl]amino}isophthalate involves a multi-step process that includes the reaction of 3-chloro-6-methyl-1-benzothiophene-2-carbonyl chloride with dimethyl isophthalate in the presence of a base. The resulting intermediate is then subjected to further reactions to produce this compound. This synthesis method has been optimized to produce high yields of this compound with excellent purity.
properties
IUPAC Name |
dimethyl 5-[(3-chloro-6-methyl-1-benzothiophene-2-carbonyl)amino]benzene-1,3-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClNO5S/c1-10-4-5-14-15(6-10)28-17(16(14)21)18(23)22-13-8-11(19(24)26-2)7-12(9-13)20(25)27-3/h4-9H,1-3H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUUDUVJEKXSCGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=C(S2)C(=O)NC3=CC(=CC(=C3)C(=O)OC)C(=O)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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